![molecular formula C19H21N5O2S B2394283 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide CAS No. 573693-75-1](/img/structure/B2394283.png)
2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule with a molecular formula of C10H13NO3 . It contains several functional groups, including an amine, a triazole ring, a sulfanyl group, and an acetamide group .
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its molecular formula and the presence of various functional groups. It contains a 1,2,4-triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms . The compound also contains an acetamide group, which consists of a carbonyl group (C=O) and an amine group (NH2) attached to the same carbon atom .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. The amine group can act as a base or a nucleophile in various reactions. The triazole ring can participate in click reactions, which are widely used in medicinal chemistry and materials science .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its structure and the properties of its functional groups. For example, the presence of polar functional groups like the amine and the carbonyl group in the acetamide group would increase its solubility in polar solvents .Scientific Research Applications
Radiosynthesis Applications
2-Chloro-N-(ethoxymethyl)-N-(2-ethyl-6-methylphenyl)acetamide, a chloroacetanilide herbicide, is used in studies exploring metabolism and mode of action. The reductive dehalogenation of iodoacetochlor with tritium gas in ethanol in the presence of palladium on carbon and triethylamine is essential for obtaining high specific activity for such studies (Latli & Casida, 1995).
Structural Analysis of Compounds
The crystal structure of N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide demonstrates the significance of the vanilloid, amide, and dimethylphenyl groups, contributing to our understanding of capsaicinoids and their analogues (Park et al., 1995).
Synthesis and Enzyme Screening
Compounds related to 2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3,4-dimethylphenyl)acetamide have been synthesized and tested for activity against enzymes like acetylcholinesterase and lipoxygenase, contributing to pharmaceutical research (Rehman et al., 2013).
Synthesis of Related Compounds for Antimicrobial Use
Research into the synthesis of related compounds, such as 1,2,4-triazole derivatives, aims to develop antimicrobial agents, indicating the potential use of related structures in combating microbial infections (Majithiya & Bheshdadia, 2022).
Investigation of Anticancer Properties
Studies on derivatives of 1,2,4-triazole, closely related to the chemical structure , have shown promise in anticancer applications, indicating potential research avenues for similar compounds (Zyabrev et al., 2022).
Future Directions
properties
IUPAC Name |
2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dimethylphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2S/c1-12-4-7-15(10-13(12)2)21-17(25)11-27-19-23-22-18(24(19)20)14-5-8-16(26-3)9-6-14/h4-10H,11,20H2,1-3H3,(H,21,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXLLFIKGBTVMRK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.